
Vinleurosine sulfate chemical structure and
stereochemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vinleurosine sulfate

Cat. No.: B1140414 Get Quote

Vinleurosine Sulfate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

stereochemistry, and biological activity of vinleurosine sulfate. The information is compiled

from various scientific sources to support research and development efforts in oncology and

medicinal chemistry.

Chemical Structure and Stereochemistry
Vinleurosine is a dimeric indole alkaloid belonging to the Vinca alkaloid family, which are

naturally occurring compounds isolated from the Madagascar periwinkle, Catharanthus roseus.

The complex chemical structure of vinleurosine consists of two monomeric units: catharanthine

and vindoline, linked together. The sulfate salt form enhances its solubility for pharmaceutical

applications.

The precise molecular formula of vinleurosine sulfate is 2(C₄₆H₅₆N₄O₉)·H₂SO₄.[1] It

possesses a complex stereochemistry with 22 defined stereocenters, and its absolute

stereochemistry has been established.[1]
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IUPAC Name: methyl (13S,15S,16R,18S)-13-[(1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-

ethyl-10-hydroxy-5-methoxy-10-methoxycarbonyl-8-methyl-8,16-

diazapentacyclo[10.6.1.0¹’⁹.0²’⁷.0¹⁶’¹⁹]nonadeca-2,4,6,13-tetraen-4-yl]-18-ethyl-17-oxa-1,11-

diazapentacyclo[13.4.1.0⁴’¹².0⁵’¹⁰.0¹⁶’¹⁸]icosa-4(12),5,7,9-tetraene-13-carboxylate sulfate

Below is a 2D representation of the chemical structure of the vinleurosine free base.

Physicochemical Properties
Quantitative data for vinleurosine sulfate is not readily available in public databases.

However, data for the closely related and well-studied Vinca alkaloids, vinblastine sulfate and

vincristine sulfate, can provide valuable comparative insights.
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Property Vinblastine Sulfate Vincristine Sulfate
Vinleurosine
Sulfate

Molecular Formula C₄₆H₅₈N₄O₉·H₂SO₄ C₄₆H₅₆N₄O₁₀·H₂SO₄ 2(C₄₆H₅₆N₄O₉)·H₂SO₄

Molecular Weight 909.0 g/mol 923.0 g/mol [2] 1716 g/mol [1]

Melting Point 284-285 °C ~300 °C[2] Data not available

Solubility Soluble in water

Soluble in water (>=1

g/100 mL at 24 °C),

methanol (20mg/mL)

[2][3]

Data not available

Appearance

White to slightly

yellow crystalline

powder

White to off-white

lyophilized powder[2]
Data not available

Experimental Protocols
Isolation and Purification of Vinleurosine from
Catharanthus roseus
Several methods have been developed for the extraction and purification of Vinca alkaloids

from C. roseus. The following is a generalized protocol based on common laboratory practices.

[4][5][6][7][8]

1. Extraction:

Dried and powdered aerial parts of C. roseus are subjected to extraction with an acidic

aqueous solution (e.g., water acidified with acetic acid to pH 3-4) or an organic solvent like

methanol.[7]

The mixture is agitated for a specified period to ensure efficient extraction of the alkaloids.

2. Acid-Base Partitioning:

The pH of the aqueous extract is adjusted to be alkaline (pH 6-7) using a base such as

ammonium hydroxide.[7]
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The alkaloid mixture is then extracted into an organic solvent like dichloromethane.[7]

The organic phase is collected and evaporated under reduced pressure to yield a crude

alkaloid mixture.

3. Chromatographic Purification:

The crude alkaloid mixture is dissolved in a suitable solvent and subjected to column

chromatography.

A variety of stationary phases can be used, including alumina and silica gel.[9]

Gradient elution with a solvent system (e.g., dichloromethane-methanol) is employed to

separate the different alkaloids based on their polarity.[9]

Fractions are collected and monitored by thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC) to identify those containing vinleurosine.

4. Crystallization:

The fractions enriched with vinleurosine are combined and the solvent is evaporated.

The residue is dissolved in a minimal amount of a suitable solvent (e.g., methanol) and

allowed to crystallize.

The resulting crystals of vinleurosine can be converted to the sulfate salt by treatment with

sulfuric acid in an appropriate solvent.

Characterization Techniques
1. High-Performance Liquid Chromatography (HPLC):

HPLC is a crucial analytical technique for the identification and quantification of vinleurosine

in extracts and purified samples.[10]

A reversed-phase C18 column is typically used with a mobile phase consisting of a buffer

and an organic modifier (e.g., acetonitrile or methanol).
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Detection is commonly performed using a UV detector at a wavelength where the indole

chromophore absorbs, such as 290 nm.[10]

2. Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

vinleurosine, confirming its identity.

Techniques like electrospray ionization (ESI) coupled with tandem mass spectrometry

(MS/MS) provide detailed structural information.[11]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of complex

molecules like vinleurosine.

Detailed 1D and 2D NMR experiments are necessary to assign all the proton and carbon

signals and to confirm the stereochemistry.[12][13]

4. Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify the functional groups present in the vinleurosine

molecule.

Characteristic absorption bands for hydroxyl, carbonyl, and amine groups can be observed.

Mechanism of Action and Signaling Pathway
The primary mechanism of action of Vinca alkaloids, including vinleurosine, is the disruption of

microtubule dynamics, which are essential for mitosis.[14][15][16] This leads to cell cycle arrest

in the metaphase and subsequent apoptosis.

The following diagram illustrates the proposed signaling pathway for Vinca alkaloid-induced

apoptosis.
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Caption: Vinleurosine sulfate's mechanism of action leading to apoptosis.

The workflow for the isolation and characterization of vinleurosine sulfate can be summarized

as follows:
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Caption: Workflow for vinleurosine sulfate isolation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [gsrs.ncats.nih.gov]

2. Vincristine sulfate | 2068-78-2 [chemicalbook.com]

3. Vincristine Sulfate - LKT Labs [lktlabs.com]

4. Isolation and Characterization of Antineoplastic Alkaloids from Catharanthus Roseus L.
Don. Cultivated in Egypt - PMC [pmc.ncbi.nlm.nih.gov]

5. ijsra.net [ijsra.net]

6. A simplified procedure for indole alkaloid extraction from Catharanthus roseus combined
with a semi-synthetic production process for vinblastine - PubMed [pubmed.ncbi.nlm.nih.gov]

7. US4749787A - Process of isolating vinblastine from the plant catharanthis roseus - Google
Patents [patents.google.com]

8. column-chromatography.com [column-chromatography.com]

9. CN101638413B - Separation and purification method for vinca alkaloids - Google Patents
[patents.google.com]

10. Leurosine | C46H56N4O9 | CID 259898 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. NMR and mass spectrometric characterization of vinblastine, vincristine and some new
related impurities - part I - PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. Vinca Alkaloid Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

15. The Vinca Alkaloids - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]

16. What is the mechanism of Vincristine Sulfate? [synapse.patsnap.com]

To cite this document: BenchChem. [Vinleurosine sulfate chemical structure and
stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140414#vinleurosine-sulfate-chemical-structure-
and-stereochemistry]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1140414?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G7E5NU015T
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB9479083.htm
https://lktlabs.com/product/vincristine-sulfate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2816563/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2816563/
https://ijsra.net/sites/default/files/IJSRA-2023-0047.pdf
https://pubmed.ncbi.nlm.nih.gov/17909486/
https://pubmed.ncbi.nlm.nih.gov/17909486/
https://patents.google.com/patent/US4749787A/en
https://patents.google.com/patent/US4749787A/en
https://www.column-chromatography.com/blog/best-method-to-extract-vinca-alkaloids-extract-from-vinca-rosea
https://patents.google.com/patent/CN101638413B/en
https://patents.google.com/patent/CN101638413B/en
https://pubchem.ncbi.nlm.nih.gov/compound/Leurosine
https://www.mdpi.com/1420-3049/27/22/7945
https://pubmed.ncbi.nlm.nih.gov/22985529/
https://pubmed.ncbi.nlm.nih.gov/22985529/
https://www.researchgate.net/publication/230869506_NMR_and_mass_spectrometric_characterization_of_vinblastine_vincristine_and_some_new_related_impurities_-_Part_I
https://www.ncbi.nlm.nih.gov/books/NBK557842/
https://www.ncbi.nlm.nih.gov/books/NBK12718/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-vincristine-sulfate
https://www.benchchem.com/product/b1140414#vinleurosine-sulfate-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1140414#vinleurosine-sulfate-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1140414#vinleurosine-sulfate-chemical-structure-and-stereochemistry
https://www.benchchem.com/product/b1140414#vinleurosine-sulfate-chemical-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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